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Compound of Interest

Compound Name: Triphenylmethyl sodium

Cat. No.: B8767663

An In-depth Technical Guide to Triphenylmethyl
Sodium

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of triphenylmethyl sodium, a potent
organosodium reagent. It covers its fundamental chemical properties, detailed synthesis
protocols, reactivity, and applications in organic synthesis, with a focus on providing actionable
information for laboratory use.

Core Compound Identification

Triphenylmethyl sodium, also known as trityl sodium or sodium triphenylmethanide, is a
highly reactive organosodium compound. It serves as a strong, non-nucleophilic base in a
variety of chemical transformations.[1][2]

Table 1: Chemical and Physical Properties of Triphenylmethyl Sodium
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Property

Value

CAS Number

4303-71-3[1][3][4][5]

Molecular Formula

CioH1sNa[1][3][4][5]

Molecular Weight 266.31 g/mol [3][4][5]

IUPAC Name sodium;diphenylmethylbenzene[1]
Synonyms Trityl sodium, Sodium triphenylmethanide[1]
Appearance White crystalline solid[1][4]

Solubility Soluble in organic solvents like ether and

benzene[4]

C1=CC=C(C=C1)--INVALID-LINK--
C3=CC=CC=C3.[Na+][1]

Canonical SMILES

InChl Key UJTRRNALUYKHQE-UHFFFAQOYSA-N[1]

Synthesis of Triphenylmethyl Sodium: Experimental
Protocol

The synthesis of triphenylmethyl sodium is most commonly achieved through the reaction of
triphenylmethyl chloride with sodium metal or a sodium amalgam in an anhydrous ethereal
solvent. The following protocol is a well-established method.[3]

2.1. Materials and Equipment

Triphenylchloromethane (Trityl chloride)

Sodium metal or 1% Sodium amalgam

Anhydrous diethyl ether

Nitrogen gas supply

Mechanical shaker
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e Glassware (2-L bottle with ground-glass stopper, Erlenmeyer flask, separatory funnel)
e Drying train
2.2. Detailed Experimental Procedure

o Preparation of Reactants: A solution of 63 g (0.226 mole) of pure triphenylchloromethane is
prepared in 1.5 L of anhydrous diethyl ether within a 2-L bottle.[3] To this, 1150 g of freshly
prepared 1% sodium amalgam is added.[3]

o Reaction Conditions: The reaction vessel is tightly stoppered and placed in a mechanical
shaker. The mixture is shaken vigorously. The reaction is exothermic, and the vessel should
be cooled, for instance, with wet towels.[3] A characteristic blood-red color, indicating the
formation of the trityl anion, typically appears within ten minutes.[3] The shaking is continued
for approximately three hours.[3]

« |solation of Product: After the reaction is complete, the vessel is removed from the shaker
and the contents are allowed to settle. The ethereal solution of triphenylmethyl sodium is
then carefully decanted from the sodium chloride precipitate and remaining amalgam under
a nitrogen atmosphere to prevent decomposition.[3]

e Handling and Storage: Due to its high reactivity with water and air, triphenylmethyl sodium
must be handled under an inert atmosphere (e.g., nitrogen or argon).[2][4] It is typically used
immediately in solution for subsequent reactions.

Below is a workflow diagram illustrating the synthesis process.
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Workflow for the synthesis of triphenylmethyl sodium.

Reactivity and Applications in Organic Synthesis

Triphenylmethyl sodium is a powerful base used for deprotonation of very weak carbon
acids, such as esters and ketones, to form enolates.[3] Its bulky nature makes it a non-
nucleophilic base, which is advantageous in many synthetic applications.[2]

3.1. General Reaction Mechanism
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The primary role of triphenylmethyl sodium is to act as a proton abstractor. The
triphenylmethyl anion is stabilized by resonance across the three phenyl rings, which
contributes to its strong basicity.

The general deprotonation reaction can be visualized as follows:

(Ph)sC-Na* R-H
eprotonation
R-Na* (Ph)sC-H

Click to download full resolution via product page

General deprotonation reaction using triphenylmethyl sodium.

3.2. Key Applications

o Enolate Formation: It is used to generate enolates from esters and ketones for subsequent
alkylation or acylation reactions.

« Initiator in Anionic Polymerization: Its ability to form carbanions makes it a suitable initiator
for certain types of anionic polymerization.

o Synthesis of Organometallic Reagents: It can be used in transmetalation reactions to
prepare other organometallic compounds.

Table 2: Summary of Applications
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Application Description

N Deprotonates weak carbon and nitrogen acids
Strong, Non-nucleophilic Base ] ]
without adding to carbonyls.[2]

Forms enolates from esters and ketones for use
in C-C bond formation.[3]

Enolate Generation

The trityl group can be introduced, although
Protecting Group Chemistry triphenylmethyl chloride is more common for this

purpose.[2]

Safety and Handling

Triphenylmethyl sodium is a highly hazardous substance that requires careful handling.

» Reactivity: It reacts violently with water and other protic solvents.[4] It is also sensitive to air
(oxygen).

» Handling: All manipulations should be carried out under a dry, inert atmosphere (e.g., in a
glovebox or using Schlenk techniques).

o Storage: Solutions are typically prepared fresh for immediate use. If storage is necessary, it
must be under an inert atmosphere and protected from light.

This guide provides foundational knowledge for the safe and effective use of triphenylmethyl
sodium in a research setting. For specific applications, further consultation of primary literature
is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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